Cas no 1286754-24-2 (tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)

• Product Name: tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• CAS No: 1286754-24-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 3163325
• PubChem ID: 91666796
• Update Time: 2025-06-09

tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• LBC75424
• 1286754-24-2
• CS-0145536
• tert-butyl 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• EN300-1695796
• tert-butyl 3-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
• Z2044824233
• 829-167-5
• tert-Butyl3-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• tert-butyl 3-methyl-5H,6H,7H,8H-imidazo(1,2-a)pyrazine-7-carboxylate
• SCHEMBL17790245

• Inchi： 1S/C12H19N3O2/c1-9-7-13-10-8-14(5-6-15(9)10)11(16)17-12(2,3)4/h7H,5-6,8H2,1-4H3
• InChI Key： PIUWJJZSRAHOTQ-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NC=C(C)N2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857Da
• Monoisotopic Mass: 237.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

Introduction to Tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate (CAS No. 1286754-24-2)

Tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organic molecule, characterized by its imidazo[1,2-apyrazine] core structure, has been extensively studied for its role in drug discovery and development. The compound's molecular formula and chemical properties make it a promising candidate for further exploration in medicinal chemistry.

The CAS number 1286754-24-2 provides a unique identifier for this substance, ensuring precise referencing in scientific literature and patents. The presence of a tert-butyl group and a methyl group at specific positions on the imidazo[1,2-apyrazine] scaffold contributes to its distinct chemical profile. These substituents not only influence the compound's solubility and stability but also play a crucial role in modulating its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such heterocyclic compounds. Studies have shown that the imidazo[1,2-apyrazine] core is a privileged scaffold in drug design, often exhibiting potent activity against various therapeutic targets. The tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate derivative has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores.

In the realm of medicinal chemistry, the development of novel imino acids and related derivatives has opened up new avenues for therapeutic intervention. The carboxylate moiety in this compound suggests its utility as a building block for peptidomimetics and other bioactive molecules. Researchers have leveraged this structural feature to design molecules with enhanced pharmacokinetic properties and improved target specificity.

The synthesis of tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been employed to construct the intricate imidazo[1,2-apyrazine] framework. These synthetic strategies not only showcase the versatility of current organic chemistry tools but also underscore the importance of innovation in drug development.

One of the most compelling aspects of this heterocyclic compound is its potential application in treating neurological disorders. Preclinical studies have demonstrated that derivatives of imidazo[1,2-apyrazine] exhibit neuroprotective effects by modulating ion channel activity and inhibiting inflammatory pathways. The tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate derivative has been tested in models of neurodegeneration, where it showed promising results in mitigating oxidative stress and preserving neuronal function.

The pharmaceutical industry has increasingly recognized the value of small molecule libraries containing diverse heterocyclic scaffolds like imidazo[1,2-apyrazine]. These libraries serve as a rich resource for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization. The CAS number 1286754-24-2 ensures that researchers can reliably obtain samples of this compound for experimental validation.

Furthermore, the environmental impact of pharmaceutical synthesis has prompted the exploration of greener chemical processes. Recent research has focused on developing catalytic systems that minimize waste and energy consumption during the preparation of complex heterocycles. The synthesis of tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate exemplifies these efforts by employing sustainable methodologies that align with global sustainability goals.

The biological activity of this compound is further enhanced by its ability to engage multiple targets simultaneously—a phenomenon known as polypharmacicity. This property is particularly valuable in treating multifaceted diseases where coordinated modulation of several pathways is required. The imidazo[1,2-apyrazine] core has been shown to interact with receptors and enzymes involved in pain perception, inflammation response, and neurotransmission.

As computational biology advances alongside experimental techniques, the integration of these approaches has revolutionized drug discovery pipelines. Virtual screening methods allow researchers to rapidly assess the potential efficacy of thousands of compounds before committing resources to wet lab experiments. The tert-butyl 3-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate derivative represents one such candidate that has emerged from these computational efforts as a promising therapeutic agent.

In conclusion,Tert-butyl 3-methyl-5H,6 H,7 H,8 H-imidazo1,2 -apyrazine -7 -carboxylate (CAS No. 1286754 -24 -2) stands as a testament to the innovative spirit driving modern pharmaceutical research. Its unique structural features combined with its demonstrated biological activity make it a compelling subject for further investigation into novel therapeutics. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists,* biologists,* *and* computer scientists,* compounds like this one will continue to shape* *the future* *of medicine.